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Compound of Interest

Compound Name:
N-Acetyl-S-(2-cyanoethyl)-L-

cysteine-d3

Cat. No.: B15557602 Get Quote

For researchers, scientists, and professionals in drug development, the quality and reliability of

internal standards are paramount for accurate quantitation in analytical methods. This guide

provides a comparative analysis of d3-Cocaine (d3-CEMA), a deuterated internal standard for

cocaine, from prominent suppliers: Cayman Chemical, Cerilliant (a brand of MilliporeSigma),

LGC Standards, and Cambridge Isotope Laboratories, Inc. (CIL).

This analysis focuses on key performance metrics, including product specifications,

certifications, and available data from Certificates of Analysis (CoAs). The information is

intended to assist users in selecting the most suitable d3-Cocaine certified reference material

(CRM) for their specific analytical needs.

Supplier and Product Overview
d3-Cocaine (cocaine-N-methyl-d3) is a stable isotope-labeled analog of cocaine, widely used

as an internal standard in mass spectrometry-based analyses such as GC-MS and LC-MS/MS.

The primary suppliers for this certified reference material are well-established in the field of

analytical standards.
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Supplier Product Name
Catalog Number
(Example)

Certification

Cayman Chemical Cocaine-d3 (CRM) 19423
ISO 17034, ISO/IEC

17025

Cerilliant

(MilliporeSigma)
Cocaine-D3 Solution

C-004 (100 µg/mL),

C-014 (1.0 mg/mL)

ISO 17034, ISO/IEC

17025

LGC Standards Cocaine-D3
LGCAMP1345.80-11

(1.0 mg/mL)
ISO 17034

Cambridge Isotope

Labs
Cocaine (D3, 98%)

C-004 (100 µg/mL),

C-014 (1.0 mg/mL)
N/A

Quantitative Data Comparison
The following table summarizes the quantitative data available for d3-Cocaine from the

respective suppliers. This information is primarily derived from product descriptions and

available Certificates of Analysis.

Parameter
Cayman
Chemical

Cerilliant
(MilliporeSigm
a)

LGC
Standards

Cambridge
Isotope Labs

Certified

Concentration

100 µg/mL or 1

mg/mL in

Acetonitrile

100 µg/mL or 1.0

mg/mL in

Acetonitrile

1.0 mg/mL in

Acetonitrile

100 µg/mL or

1000 µg/mL in

Acetonitrile

Uncertainty Provided on CoA Provided on CoA Provided on CoA Not specified

Chemical Purity

≥98% (stated for

unlabeled

cocaine)

Verified by two

orthogonal

methods

≥99.9% (from

CoA)

98% (Isotopic

Purity)

Isotopic

Enrichment
Stated on CoA Stated on CoA Stated on CoA 98%

Solvent Acetonitrile Acetonitrile Acetonitrile Acetonitrile
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Experimental Protocols
The evaluation of d3-Cocaine performance relies on standardized analytical methods. Below

are detailed protocols for key experiments to assess the quality and performance of these

internal standards.

Determination of Chemical Purity by Gas
Chromatography-Mass Spectrometry (GC-MS)
This method is used to identify and quantify any chemical impurities in the d3-Cocaine

standard.

Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane column

(e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 100°C, hold for 1 minute.

Ramp: 25°C/min to 300°C.

Hold: 5 minutes at 300°C.

Injector: Splitless mode at 280°C.

Mass Spectrometer: Electron Ionization (EI) at 70 eV. Scan range of m/z 40-400.

Sample Preparation: Dilute the d3-Cocaine standard in a suitable solvent (e.g., methanol or

acetonitrile) to a final concentration of approximately 10 µg/mL.

Data Analysis: Integrate the peak area of d3-Cocaine and any impurity peaks. Calculate the

chemical purity as the percentage of the d3-Cocaine peak area relative to the total peak

area.
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Determination of Isotopic Enrichment by Liquid
Chromatography-Tandem Mass Spectrometry (LC-
MS/MS)
This protocol determines the percentage of the deuterated species (d3-Cocaine) relative to the

unlabeled species (d0-Cocaine).

Instrumentation: A Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-

MS/MS).

Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

Mobile Phase:

A: 0.1% Formic acid in water.

B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient to achieve chromatographic separation of cocaine.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: Electrospray ionization (ESI) in positive ion mode.

MRM Transitions:

Cocaine (d0): Q1 m/z 304.2 -> Q3 m/z 182.1

Cocaine-d3: Q1 m/z 307.2 -> Q3 m/z 185.1

Sample Preparation: Dilute the d3-Cocaine standard to a concentration suitable for LC-

MS/MS analysis (e.g., 100 ng/mL).

Data Analysis: Acquire data in Multiple Reaction Monitoring (MRM) mode. Integrate the peak

areas for both d0 and d3 transitions. Calculate the isotopic enrichment as: (Area(d3) /

(Area(d0) + Area(d3))) * 100%.
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Stability Assessment
This experiment evaluates the stability of the d3-Cocaine standard under specified storage

conditions.

Protocol:

Aliquot the d3-Cocaine standard into multiple vials upon receipt.

Store the vials at the recommended temperature (typically -20°C).

At defined time points (e.g., 0, 3, 6, 12 months), analyze one of the stored aliquots using

the LC-MS/MS method described above.

Compare the measured concentration at each time point to the initial concentration (time

0).

Acceptance Criteria: The concentration should remain within a specified percentage (e.g.,

±10%) of the initial concentration.
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Workflow for d3-Cocaine Quality Assessment

Sample Preparation

Analytical Methods
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Caption: Workflow for assessing the chemical purity and isotopic enrichment of d3-Cocaine

standards.
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High Quality d3-Cocaine Accurate Quantitation Reliable Results
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Caption: Relationship between quality attributes of d3-Cocaine and the reliability of analytical

results.

To cite this document: BenchChem. [Comparative Analysis of d3-Cocaine (d3-CEMA) from
Leading Suppliers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557602#comparative-analysis-of-d3-cema-from-
different-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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